Cas no 2228164-39-2 (2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol)

• Product Name: 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol
• CAS No: 2228164-39-2
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 6006775
• PubChem ID: 165780261
• Update Time: 2025-06-28

2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-α,α,5-trimethyl-2-thiophenemethanol
• 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol
• EN300-1916436
• 2228164-39-2

• Inchi： 1S/C8H11BrOS/c1-5-4-6(9)7(11-5)8(2,3)10/h4,10H,1-3H3
• InChI Key： VALVSJGQMUXWPS-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)O)SC(C)=CC=1Br

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 282.5±35.0 °C(Predicted)
• pka: 13.31±0.29(Predicted)

Additional information on 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol

Comprehensive Overview of 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol (CAS No. 2228164-39-2)

2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol is a specialized organic compound with significant applications in pharmaceutical and material science research. Its unique molecular structure, featuring a thiophene ring substituted with a bromo group and a methyl group, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2228164-39-2 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for advanced studies.

In recent years, the demand for halogenated thiophene derivatives like 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol has surged due to their role in developing OLED materials and pharmaceutical intermediates. This aligns with the growing interest in sustainable electronics and targeted drug delivery systems, as reflected in frequent searches for "thiophene-based semiconductors" and "bromo-substituted heterocycles" across academic platforms. The compound's propan-2-ol moiety further enhances its solubility, a critical factor for solution-processable materials – a hot topic in printed electronics research.

From a synthetic perspective, CAS 2228164-39-2 demonstrates remarkable versatility. Its bromo substituent serves as an activation site for cross-coupling reactions, particularly in palladium-catalyzed transformations frequently discussed in green chemistry forums. The compound's stability under various conditions makes it preferable for multi-step synthesis, addressing researchers' common queries about "air-stable heterocyclic building blocks". Recent publications highlight its potential in creating bioconjugates, responding to the pharmaceutical industry's focus on small-molecule probes for diagnostic applications.

Quality parameters for 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol are rigorously defined, with HPLC purity typically exceeding 98% to meet structure-activity relationship (SAR) study requirements. This specification directly answers frequent search terms like "high-purity thiophene derivatives" and "analytical standards for heterocycles". The compound's characterization data – including 1H/13C NMR spectra and mass spectrometry profiles – are extensively documented, supporting its adoption in method development for analytical laboratories.

Environmental considerations surrounding bromo-organic compounds have prompted innovative approaches to handling CAS 2228164-39-2. Modern microreactor technologies and continuous flow processes – trending topics in process chemistry – demonstrate improved efficiency in its utilization. These advancements address growing concerns about "sustainable halogen chemistry" while maintaining the compound's critical role in materials innovation pipelines.

The thermal stability of 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol (typically stable up to 150°C) makes it suitable for high-temperature applications, particularly in polymer modification processes. This property aligns with industrial searches for "heat-resistant additives" and "functional monomers". Research indicates promising results when incorporating this compound into specialty coatings, responding to market demands for advanced material solutions in automotive and aerospace sectors.

Storage recommendations for CAS 2228164-39-2 emphasize protection from UV degradation – a key consideration given the compound's photochemical sensitivity. Best practices include amber glass containers under inert atmosphere, directly answering common logistical questions about "handling light-sensitive reagents". These protocols ensure the compound's long-term stability, critical for research facilities requiring batch-to-batch consistency in their experiments.

Emerging applications in catalysis research have identified 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol as a potential ligand precursor for transition metal complexes. This development connects with the scientific community's focus on "tailored catalytic systems" and "chelate design". The compound's balanced steric and electronic properties offer unique opportunities in asymmetric synthesis, a field experiencing rapid growth due to demands for chiral pharmaceuticals.

Analytical challenges associated with halogenated thiophene quantification have led to specialized chromatographic methods for CAS 2228164-39-2. Recent method developments utilizing UHPLC-UV/MS techniques provide solutions to common analytical queries regarding "heterocyclic compound analysis". These advancements support quality control in contract manufacturing organizations (CMOs), where precise quantification of such intermediates is paramount.

Looking forward, 2-(3-bromo-5-methylthiophen-2-yl)propan-2-ol continues to attract research attention for its potential in bioorthogonal chemistry applications. The compound's ability to participate in click chemistry reactions without interfering with biological systems positions it as a candidate for next-generation bioconjugation – a trending topic in chemical biology circles. This potential answers growing searches for "versatile biofunctionalization tools" while opening new avenues in theranostic agent development.